Thulium;chloride;hydroxide

• CAS No.: 61701-21-1
• Molecular Formula: ClHOTm-2
• Molecular Weight: 221.39 g/mol
• IUPAC Name: thulium;chloride;hydroxide
• InChI: InChI=1S/ClH.H2O.Tm/h1H;1H2;/p-2
• InChI Key: WXFCELXZRFDKNF-UHFFFAOYSA-L
• Canonical SMILES: [OH-].[Cl-].[Tm]

Description

Thulium chloride (TmCl₃) and thulium hydroxide (Tm(OH)₃) are critical rare earth compounds with specialized applications in advanced technologies.

• Thulium Chloride (TmCl₃·xH₂O): Typically encountered as a hydrated form (e.g., TmCl₃·6H₂O), this compound is a precursor in synthesizing upconversion nanoparticles (UCNPs) and laser materials . It is commercially available in purities ranging from 99% to 99.999%, with high-purity grades essential for medical and optical applications .
• Thulium Hydroxide (Tm(OH)₃·xH₂O): A less soluble powder used in catalysis and material science. It often serves as an intermediate in the production of other Tm compounds, such as Tm₂O₃ .

Preparation Methods

Synthetic Routes and Reaction Conditions

Thulium chloride hydroxide can be synthesized through the reaction of thulium chloride with sodium hydroxide. The reaction typically involves mixing aqueous solutions of thulium chloride and sodium hydroxide under controlled conditions to precipitate thulium hydroxide, which can then be converted to thulium chloride hydroxide.

Industrial Production Methods

Industrial production of thulium chloride hydroxide involves the extraction of thulium from minerals such as monazite and xenotime. The extracted thulium is then processed to form thulium chloride, which is subsequently reacted with sodium hydroxide to produce thulium chloride hydroxide.

Chemical Reactions Analysis

Types of Reactions

Thulium chloride hydroxide undergoes various chemical reactions, including:

Oxidation: Thulium can be oxidized to form thulium(III) compounds.

Reduction: Thulium(III) compounds can be reduced to thulium(II) compounds.

Substitution: Thulium chloride hydroxide can participate in substitution reactions where the chloride or hydroxide ions are replaced by other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen and halogens.

Reduction: Reducing agents such as hydrogen gas or metals like zinc can be used.

Substitution: Various ligands can be introduced under controlled conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Thulium(III) oxide or other thulium(III) compounds.

Reduction: Thulium(II) chloride or other thulium(II) compounds.

Substitution: Compounds with different ligands replacing chloride or hydroxide ions.

Scientific Research Applications

Thulium chloride hydroxide has several scientific research applications, including:

Chemistry: Used as a precursor for synthesizing other thulium compounds.

Biology: Investigated for potential use in biological imaging and as a contrast agent.

Medicine: Studied for its potential use in cancer treatment and radiotherapy.

Industry: Utilized in the production of high-performance materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of thulium chloride hydroxide involves its interaction with molecular targets and pathways. In biological systems, thulium ions can interact with cellular components, potentially affecting cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Thulium Chloride vs. Other Lanthanide Chlorides

Lanthanide chlorides share structural similarities but differ in applications and physicochemical properties.

Property	TmCl₃	YbCl₃	ErCl₃	HoCl₃
Primary Applications	Lasers, UCNPs	Fiber optics, UCNPs	Telecommunications	Magnetic materials
Solubility (Water)	High (hydrated form)	High	High	Moderate
Purity Grades	99%–99.999%	99%–99.99%	99%–99.99%	99%–99.9%
Market Value (2023)	~$30 million	~$25 million	~$20 million	~$15 million

Key Differences:

• Optical Properties: TmCl₃ is preferred in medical lasers (e.g., thulium fiber lasers for kidney stone treatment) due to its 2 µm emission wavelength, while YbCl₃ is used in near-infrared applications .
• Demand Drivers: TmCl₃ demand is driven by laser surgery and high-purity industrial processes, whereas ErCl₃ is critical for fiber-optic amplifiers .

Thulium Hydroxide vs. Other Lanthanide Hydroxides

Lanthanide hydroxides are generally insoluble and used as intermediates or catalysts.

Property	Tm(OH)₃	Yb(OH)₃	Er(OH)₃	Lu(OH)₃
Solubility (Water)	Very low	Very low	Very low	Very low
Form	Powder	Powder	Powder	Powder
Applications	Catalyst precursor	Nuclear shielding	Phosphors	Scintillators

Key Differences:

• Thermal Stability: Tm(OH)₃ decomposes to Tm₂O₃ at lower temperatures (~500°C) compared to Lu(OH)₃ (~800°C), influencing their use in ceramic production .
• Catalytic Use: Tm(OH)₃ is favored in organic synthesis for its mild reactivity, while Er(OH)₃ is utilized in upconversion phosphors .

Market Trends and Future Outlook

• TmCl₃ Market: Projected to grow at a CAGR of XX%, reaching $50 million by 2028, driven by medical laser advancements and telecommunications .
• Competitors: Key players focus on high-purity (>99.99%) TmCl₃ for niche applications, while lower-purity grades dominate industrial sectors .